Cas no 1408076-31-2 (1-benzyl 4-methyl azepane-1,4-dicarboxylate)

• Product Name: 1-benzyl 4-methyl azepane-1,4-dicarboxylate
• CAS No: 1408076-31-2
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 4594922
• Update Time: 2025-10-30

1-benzyl 4-methyl azepane-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-Cbz-azepan-4-carboxylate
• 1-benzyl 4-methyl azepane-1,4-dicarboxylate
• benzyl methyl azepane-1,4-dicarboxylate
• 1H-Azepine-1,4-dicarboxylic acid, hexahydro-, 4-methyl 1-(phenylmethyl) ester

• Inchi： 1S/C16H21NO4/c1-20-15(18)14-8-5-10-17(11-9-14)16(19)21-12-13-6-3-2-4-7-13/h2-4,6-7,14H,5,8-12H2,1H3
• InChI Key： XSEKYPXTKQVWHW-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCCC(C(OC)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 1-benzyl 4-methyl azepane-1,4-dicarboxylate

1-Benzyl 4-Methyl Azepane-1,4-Dicarboxylate: A Comprehensive Overview

The compound with CAS No. 1408076-31-2, commonly referred to as 1-benzyl 4-methyl azepane-1,4-dicarboxylate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development and material science. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to 1-benzyl 4-methyl azepane-1,4-dicarboxylate.

The molecular structure of 1-benzyl 4-methyl azepane-1,4-dicarboxylate is characterized by a seven-membered azepane ring system. The ring is substituted with a benzyl group at the 1-position and a methyl group at the 4-position. Additionally, the molecule features two carboxylic acid groups at the 1 and 4 positions of the azepane ring. This configuration imparts unique electronic and steric properties to the compound, making it a valuable substrate for various chemical transformations.

Recent studies have highlighted the potential of azepane derivatives in drug design due to their ability to modulate protein-protein interactions (PPIs). PPIs are critical in numerous biological processes, and disrupting or enhancing them can lead to therapeutic interventions for diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The dicarboxylate functionality in 1-benzyl 4-methyl azepane-1,4-dicarboxylate provides a versatile platform for attaching bioactive moieties or targeting ligands, further enhancing its utility in medicinal chemistry.

One of the most promising applications of azepane dicarboxylates lies in their use as scaffolds for peptide mimetics. Peptide mimetics are designed to mimic the structure and function of natural peptides while offering improved stability and bioavailability. By incorporating the azepane ring system into peptide-like structures, researchers can create molecules that retain the biological activity of peptides while overcoming their limitations in terms of metabolic stability and cellular uptake.

Moreover, advancements in synthetic methodology have enabled the efficient synthesis of azepane derivatives such as 1-benzyl 4-methyl azepane-1,4-dicarboxylate. Modern techniques like microwave-assisted synthesis and catalytic cross-coupling reactions have significantly streamlined the production process. These methods not only enhance yield but also reduce reaction times and environmental impact compared to traditional synthetic approaches.

In terms of pharmacokinetics, azepane dicarboxylates exhibit favorable absorption profiles due to their lipophilic nature imparted by the benzyl and methyl substituents. This property makes them suitable candidates for oral drug delivery systems. Recent studies have demonstrated that modifying the substituents on the azepane ring can further optimize pharmacokinetic parameters such as half-life and bioavailability.

The environmental impact of azepane derivatives is another area of growing interest. Researchers are exploring biodegradable analogs of these compounds to minimize their ecological footprint. For instance, incorporating labile bonds or hydrolyzable groups into the structure can facilitate degradation under physiological conditions while maintaining therapeutic efficacy.

In conclusion, 1-benzyl 4-methyl azepane-1,4-dicarboxylate represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery and material science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in advancing modern medicine.